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Technical Guide: 3,5-Dimethoxybenzaldehyde

Chemical Identification and Properties

3,5-Dimethoxybenzaldehyde is an organic compound featuring an aldehyde functional group flanked by

two methoxy groups at the 3 and 5 positions of the benzene ring. It is commonly utilized as a building block

in organic synthesis and as a biochemical reagent in biomedical research. [1]

The table below summarizes its core chemical identifiers and physicochemical properties:

Property Value / Description

CAS Registry Number 7311-34-4 [2] [3] [4]

Molecular Formula C₉H₁₀O₃ [2] [3] [4]

Molecular Weight 166.17 - 166.18 g/mol [2] [3] [4]

IUPAC Name 3,5-dimethoxybenzaldehyde [3]

Appearance White to off-white crystalline solid or powder [3] [1]
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Property Value / Description

Melting Point 45-48 °C (lit.) [4] [1] [5]

Boiling Point 151 °C/16 mmHg (lit.); 276.5 ± 0.0 °C at 760 mmHg [4] [1]

Flash Point >112 °C (>230 °F) [3] [4] [5]

Log P 1.53 (est.) [1] [5]

Density 1.1 ± 0.1 g/cm³ [1]

Solubility Profile and Preparation

Qualitative Solubility Data

A comprehensive, quantitative solubility profile for 3,5-Dimethoxybenzaldehyde in common laboratory

solvents is not available in the searched literature. The information below is based on general guidelines and

mentions from chemical supplier documentation.

Dimethyl Sulfoxide (DMSO): This is indicated as a primary solvent for dissolving 3,5-
Dimethoxybenzaldehyde for research purposes. One source explicitly states it may "dissolve in

DMSO (in most cases)", positioning it as the first choice for preparing stock solutions, particularly for
biological assays. [1]

Methanol and Ethanol: Specific data on solubility in methanol or ethanol was not located. However,
these alcohols are listed among common solvents (like water and DMF) that may be tried if DMSO is

not suitable. [1] Its insolubility in water is consistently reported. [3] [5]

Experimental Solubility Protocol

Given the lack of quantitative data, the following general protocol is recommended for determining

solubility and preparing stock solutions in a laboratory setting.
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Start Solubility Assessment

Weigh 1-5 mg of
3,5-Dimethoxybenzaldehyde

Add solvent incrementally
(DMSO recommended first)

Vortex and/or sonicate
(30-60 seconds)

Visually assess for clarity

Clear Solution
(Soluble)

 Yes

Cloudy or Particulates Present
(Not Fully Soluble)

 No

Proceed with stock solution preparation Try alternative solvent
(e.g., Methanol, Ethanol, DMF)

Click to download full resolution via product page

Stock Solution Preparation for Bioassays

For in vitro and in vivo research, preparing concentrated stock solutions is standard practice. The following

table provides a calculator for preparing stock solutions of 3,5-Dimethoxybenzaldehyde in DMSO. [1]
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Desired
Concentration

Volume of DMSO per 1
mg of compound

Volume of DMSO per 5
mg of compound

Volume of DMSO per 10
mg of compound

1 mM 6.02 mL 30.09 mL 60.18 mL

5 mM 1.20 mL 6.02 mL 12.04 mL

10 mM 0.60 mL 3.01 mL 6.02 mL

It is critical to use freshly prepared stock solutions for optimal results in experiments. Aliquoting and

storing at recommended temperatures (-20°C or -80°C) is advised to avoid repeated freeze-thaw cycles. [1]

DMSO Considerations in Preclinical Research

The use of DMSO as a solvent in biological assays requires careful consideration, as even ultra-low

concentrations can have significant off-target effects.

Heterogeneous Cellular Effects: A 2021 study demonstrated that DMSO concentrations as low as
0.0008% to 0.004% v/v had broad and heterogeneous effects on signaling networks in Non-Small

Cell Lung Cancer (NSCLC) cell lines. These effects were cell line-specific and led to changes in the
phosphorylation levels of numerous kinases and downstream substrates. [6]

Impact on Drug Screening: These DMSO-induced alterations can modulate cellular response to
drug screening, potentially interfering with a compound's mechanism of action and leading to

inaccurate results. [6]
Solvent Selection: When solubility allows, DMSO may be a preferable vehicle to ethanol for certain

biological models. A study on Trypanosoma cruzi found that parasites recovered normal growth after
exposure to up to 5% DMSO, whereas growth was more affected by ethanol, suggesting DMSO is

better tolerated in this system. [7] Another study on bovine retina also suggested that ethanol, but not
DMSO, might impair certain signaling pathways. [7]

Safety and Handling

Proper handling procedures are essential to ensure safety when working with 3,5-Dimethoxybenzaldehyde.

Hazard Statements: According to GHS labeling, the compound may cause skin irritation, serious
eye irritation, and respiratory irritation. [3]
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Personal Protective Equipment (PPE): It is recommended to wear gloves, eye protection (eyeshi
elds), and a dust mask type N95 (US) when handling the powder. [4]
Storage: The chemical should be kept in a sealed container, protected from air and moisture,

ideally in a dark, dry place at room temperature. [1] [5]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact
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Phone: (512) 262-9938
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